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Compound of Interest

Compound Name: 4-Fluoroaniline

Cat. No.: B128567 Get Quote

Essential Safety and Handling Guide for 4-
Fluoroaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Fluoroaniline in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Hazard Summary
4-Fluoroaniline is a hazardous chemical that poses several risks. It is harmful if swallowed,

causes severe skin burns and eye damage, and may cause damage to organs through

prolonged or repeated exposure.[1] It is also a combustible liquid and is very toxic to aquatic

life with long-lasting effects.[1]
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Hazard Classification Description

Acute Toxicity, Oral Category 4: Harmful if swallowed.[2]

Skin Corrosion/Irritation Category 1B: Causes severe skin burns.[2]

Serious Eye Damage Category 1: Causes serious eye damage.[3]

Specific Target Organ Toxicity

May cause damage to organs (Blood,

hematopoietic system) through prolonged or

repeated exposure.[1][3]

Physical Hazard Combustible liquid.[1]

Environmental Hazard
Very toxic to aquatic life with long-lasting effects.

[1]

Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment is mandatory when handling 4-
Fluoroaniline to prevent exposure.[2]
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PPE Category Specification

Eye/Face Protection

Tightly fitting safety goggles and a face shield

(minimum 8-inch). Equipment should be

approved under NIOSH (US) or EN 166 (EU)

standards.[2]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Gloves must be inspected for

integrity before each use and disposed of

properly after use.[2]

Body Protection

A complete chemical-resistant suit or a lab coat

to prevent skin contact. The type of protective

equipment should be selected based on the

concentration and amount of the substance

being used.[2]

Respiratory Protection

For situations where vapors or mists may be

generated, use an air-purifying respirator with

appropriate cartridges (e.g., type ABEK under

EN 14387) or a full-face supplied-air respirator.

[2]

Operational Plan: Handling 4-Fluoroaniline
Follow these step-by-step procedures for the safe handling of 4-Fluoroaniline.

1. Pre-Operational Checks:

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.

Verify that all required PPE is available, in good condition, and correctly worn.

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

Remove all potential ignition sources as 4-Fluoroaniline is a combustible liquid.[1]
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Have appropriate spill cleanup materials readily available.

2. Handling Procedure:

Avoid contact with skin, eyes, and clothing.[4]

Do not inhale vapor or mist.[4]

Use measures to prevent the buildup of electrostatic charge.[4]

Keep the container tightly closed when not in use.[2]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2]

Do not eat, drink, or smoke in the handling area.[5]

3. Post-Operational Cleanup:

Wash hands and any exposed skin thoroughly after handling.[5]

Decontaminate all surfaces and equipment that may have come into contact with 4-
Fluoroaniline.

Properly store or dispose of contaminated PPE.[2]

Wash contaminated clothing before reuse.[5]

Emergency Procedures
Immediate action is critical in the event of an emergency involving 4-Fluoroaniline.

1. Spill Response:

Evacuate non-essential personnel from the spill area.[2]

Ensure adequate ventilation.[2]

Remove all sources of ignition.[2]
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Wearing appropriate PPE, contain the spillage.[2]

Collect the spilled material with an electrically protected vacuum cleaner or by wet-brushing

and place it in a suitable, closed container for disposal.[4]

Prevent the spill from entering drains or waterways.[2]

2. First Aid Measures:

In case of eye contact: Immediately rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing and immediately call a poison

center or doctor.[2][5]

In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with water

or shower. Immediately call a poison center or doctor.[5]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.

Immediately call a poison center or doctor.[5]

If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor.[5]

Disposal Plan
4-Fluoroaniline and its containers must be disposed of as hazardous waste in accordance

with local, regional, and national regulations.[5]

1. Waste Collection:

Collect waste 4-Fluoroaniline and any contaminated materials in a designated, compatible,

and properly labeled container.[6]

Do not mix with other waste streams unless explicitly permitted.[6]

2. Container Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the name "4-
Fluoroaniline".

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1214658091_4-FLUOROANILINE-CASNO-371-40-4-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoroaniline
https://www.cdhfinechemical.com/images/product/msds/37_1214658091_4-FLUOROANILINE-CASNO-371-40-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1214658091_4-FLUOROANILINE-CASNO-371-40-4-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4FLUOROANILINE-CASNO-371-40-3856F-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-4FLUOROANILINE-CASNO-371-40-3856F-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-4FLUOROANILINE-CASNO-371-40-3856F-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-4FLUOROANILINE-CASNO-371-40-3856F-EN.aspx
https://www.benchchem.com/product/b128567?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-4FLUOROANILINE-CASNO-371-40-3856F-EN.aspx
https://www.benchchem.com/product/b128567?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Chloro_4_fluoroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Chloro_4_fluoroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b128567?utm_src=pdf-body
https://www.benchchem.com/product/b128567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Storage of Waste:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.[2]

Keep containers tightly closed.[2]

4. Professional Disposal:

Contact a licensed professional waste disposal service to arrange for the pickup and

disposal of the hazardous waste.[2]

Quantitative Data Summary
Property Value

Molecular Formula C6H6FN

Molecular Weight 111.12 g/mol [2]

Boiling Point 187 °C at 767 mmHg[3]

Melting Point -1 °C

Flash Point 72.7 °C (162.9 °F)[3]

Density 1.173 g/mL at 25 °C[3]

UN Number 2941[2]
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Start: Handling 4-Fluoroaniline

1. Pre-Operational Checks
- Verify PPE

- Check safety equipment
- Ensure ventilation

2. Safe Handling Procedure
- Use fume hood

- Avoid contact and inhalation
- Keep container closed

Emergency Event?

No Yes

3. Post-Operational Cleanup
- Decontaminate surfaces

- Wash hands
- Manage contaminated PPE

4. Waste Disposal
- Collect in labeled container

- Store safely
- Arrange professional disposal

Routine Handling Complete

No

Spill Occurs

Yes (Spill)

Exposure Occurs

Yes (Exposure)

Spill Response Protocol
- Evacuate

- Ventilate & remove ignition sources
- Contain and collect waste

First Aid Measures
- Skin/Eye: Flush with water

- Inhalation: Move to fresh air
- Ingestion: Do NOT induce vomiting
- Seek immediate medical attention

Emergency Handled & Reported

Click to download full resolution via product page
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Caption: Workflow for handling 4-Fluoroaniline, including routine procedures and emergency

responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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